Cas no 1268074-59-4 (1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile)

• Product Name: 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• CAS No: 1268074-59-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5178111
• Update Time: 2025-06-09

1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• SB55445
• 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

• Inchi： 1S/C11H14N2O/c1-8(2)7-13-5-4-9(3)10(6-12)11(13)14/h4-5,8H,7H2,1-3H3
• InChI Key： CTCFOTIMYYOTCM-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1

Additional information on 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

Introduction to 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS No. 1268074-59-4)

1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile, with the CAS number 1268074-59-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a pyridine ring, a cyano group, and substituents such as isobutyl and methyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridine ring is a fundamental structure in many biologically active compounds due to its ability to form stable complexes with metal ions and its involvement in various enzymatic processes. The presence of the cyano group in 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile adds to its chemical reactivity and can influence its pharmacological properties. The isobutyl and methyl substituents further modulate the compound's lipophilicity and solubility, which are crucial factors in drug design.

Recent studies have explored the potential of 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preliminary in vitro studies have shown that 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it could be developed into a novel therapeutic agent for cancer treatment.

In addition to its biological activities, the synthesis of 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves a one-pot reaction sequence, making it more accessible for large-scale production. This advancement is crucial for facilitating further preclinical and clinical studies.

The pharmacokinetic properties of 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

From a safety perspective, preliminary toxicology studies indicate that 1-Isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile has a low toxicity profile at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before it can be advanced to clinical trials.

In conclusion, 1-isobutyl-4-methyl-2 oxo 1 2 dihydro pyridine 3 carbonitrile (CAS No. 1268074 59 4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As the field progresses, this compound may play a significant role in addressing unmet medical needs in various disease areas.